Cas no 1251710-32-3 (4-(4-chlorobenzenesulfonyl)-8-(5-chlorothiophene-2-carbonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 4-(4-chlorobenzenesulfonyl)-8-(5-chlorothiophene-2-carbonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 1251710-32-3
• MF: C₁₈H₁₈Cl₂N₂O₄S₂
• MW: 461.382520198822
• CID: 6021270
• PubChem ID: 49748175
• Update Time: 2025-07-16

4-(4-chlorobenzenesulfonyl)-8-(5-chlorothiophene-2-carbonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorobenzenesulfonyl)-8-(5-chlorothiophene-2-carbonyl)-1-oxa-4,8-diazaspiro4.5decane
• AKOS024531383
• [4-(4-chlorophenyl)sulfonyl-1-oxa-4,8-diazaspiro[4.5]decan-8-yl]-(5-chlorothiophen-2-yl)methanone
• (4-((4-chlorophenyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decan-8-yl)(5-chlorothiophen-2-yl)methanone
• F6089-1040
• VU0531455-1
• 1251710-32-3
• 4-(4-chlorobenzenesulfonyl)-8-(5-chlorothiophene-2-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane

• Inchi： 1S/C18H18Cl2N2O4S2/c19-13-1-3-14(4-2-13)28(24,25)22-11-12-26-18(22)7-9-21(10-8-18)17(23)15-5-6-16(20)27-15/h1-6H,7-12H2
• InChI Key： AJZBTWBZYRGLDO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCOC21CCN(C(C1=CC=C(S1)Cl)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 460.0085048g/mol
• Monoisotopic Mass: 460.0085048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 4-(4-chlorobenzenesulfonyl)-8-(5-chlorothiophene-2-carbonyl)-1-oxa-4,8-diazaspiro4.5decane

Chemical Profile of 4-(4-chlorobenzenesulfonyl)-8-(5-chlorothiophene-2-carbonyl)-1-oxa-4,8-diazaspiro4.5decane (CAS No. 1251710-32-3)

4-(4-chlorobenzenesulfonyl)-8-(5-chlorothiophene-2-carbonyl)-1-oxa-4,8-diazaspiro4.5decane, identified by its CAS number 1251710-32-3, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This spirocyclic compound features a unique combination of heterocyclic and aromatic moieties, making it a promising candidate for further exploration in the development of novel therapeutic agents.

The molecular framework of this compound comprises an oxa-spiro structure at its core, which is linked to two distinct functional groups: a 4-chlorobenzenesulfonyl moiety and a 5-chlorothiophene-2-carbonyl group. The presence of these substituents not only contributes to the compound's overall complexity but also opens up numerous possibilities for interactions with biological targets. Specifically, the sulfonyl group is known for its ability to enhance binding affinity through hydrogen bonding and ionic interactions, while the thiophene ring introduces electronic properties that can modulate reactivity and bioavailability.

In recent years, there has been a growing interest in spirocyclic compounds due to their rigid molecular architecture, which can improve pharmacokinetic properties such as solubility and metabolic stability. The 1-oxa-4,8-diazaspiro4.5decane scaffold, in particular, has been explored for its potential in designing molecules with enhanced binding affinity to biological receptors. This spirocyclic system provides a stable core that can be functionalized to target specific therapeutic pathways.

The 4-chlorobenzenesulfonyl group (CAS No. 1251710-32-3) is a key feature of this compound, as sulfonyl derivatives are widely recognized for their pharmacological activity across various therapeutic areas. Sulfonyl compounds have been successfully incorporated into drugs targeting enzymes such as dipeptidyl peptidase-4 (DPP-4), carbonic anhydrase, and thiazolidinediones for glucose regulation and diabetes management. The chlorine atom at the para position enhances the lipophilicity of the sulfonyl group, facilitating better membrane penetration and interaction with intracellular targets.

On the other hand, the 5-chlorothiophene-2-carbonyl moiety introduces a sulfur-containing heterocycle into the molecular structure. Thiophene derivatives are well-documented for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects. The presence of chlorine substituents further modulates the electronic properties of the thiophene ring, enhancing its reactivity and potential for further derivatization. This combination of a sulfonyl group and a chlorinated thiophene ring makes 4-(4-chlorobenzenesulfonyl)-8-(5-chlorothiophene-2-carbonyl)-1-oxa-4,8-diazaspiro4.5decane (CAS No. 1251710-32-3) an intriguing candidate for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of complex molecules like this one with high precision. Molecular docking studies have suggested that the spirocyclic core of 1-oxa-4,8-diazaspiro4.5decane can effectively occupy deep binding pockets in biological targets such as kinases and transcription factors. The functional groups attached to this scaffold are positioned optimally to form multiple hydrogen bonds and hydrophobic interactions, which are critical for high-affinity binding.

Moreover, the synthesis of this compound presents an interesting challenge due to its intricate structure. Multi-step organic synthesis involving cyclization reactions and functional group transformations is required to construct the spirocyclic framework accurately. Advances in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications.

The potential applications of 4-(4-chlorobenzenesulfonyl)-8-(5-chlorothiophene-2-carbonyl)-1-oxa-4,8-diazaspiro4.5decane (CAS No. 1251710-32-3) extend across multiple therapeutic areas. Given its structural features, it may exhibit inhibitory activity against enzymes involved in inflammation and immune response modulation. Additionally, its ability to interact with biological targets suggests potential utility in developing treatments for neurological disorders where precise receptor targeting is essential.

In conclusion, this compound represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups—specifically the oxa-spiro core, chlorobenzenesulfonyl, and chlorothiophene-carbonyl moieties—provides a rich framework for further chemical modification and biological evaluation. As research continues in medicinal chemistry and drug discovery, compounds like this one will undoubtedly play a crucial role in advancing our understanding of disease mechanisms and developing more effective treatments.